Cas no 1807071-23-3 (Ethyl 2-(difluoromethyl)-4-fluoro-5-nitropyridine-3-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-4-fluoro-5-nitropyridine-3-acetate
• CAS No: 1807071-23-3
• MF: C₁₀H₉F₃N₂O₄
• MW: 278.184673070908
• CID: 4885230
• Update Time: 2025-05-23

Ethyl 2-(difluoromethyl)-4-fluoro-5-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-fluoro-5-nitropyridine-3-acetate

• Inchi： 1S/C10H9F3N2O4/c1-2-19-7(16)3-5-8(11)6(15(17)18)4-14-9(5)10(12)13/h4,10H,2-3H2,1H3
• InChI Key： SZPLIBFJYFESKN-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C(F)F)C=1CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.6
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-(difluoromethyl)-4-fluoro-5-nitropyridine-3-acetate

Recent Advances in the Study of Ethyl 2-(difluoromethyl)-4-fluoro-5-nitropyridine-3-acetate (CAS: 1807071-23-3)

Ethyl 2-(difluoromethyl)-4-fluoro-5-nitropyridine-3-acetate (CAS: 1807071-23-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and nitro functional groups, has been the subject of recent studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. The following research brief consolidates the latest findings related to this compound, providing insights into its current applications and future prospects.

Recent studies have highlighted the role of Ethyl 2-(difluoromethyl)-4-fluoro-5-nitropyridine-3-acetate as a versatile intermediate in the synthesis of biologically active molecules. Its structural features, including the electron-withdrawing nitro group and the difluoromethyl moiety, make it a valuable building block for the construction of heterocyclic compounds with potential therapeutic effects. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, which are of particular interest in oncology and inflammatory diseases. The compound's ability to modulate key enzymatic pathways has been demonstrated in preclinical models, suggesting its promise as a lead compound for further optimization.

In addition to its synthetic applications, Ethyl 2-(difluoromethyl)-4-fluoro-5-nitropyridine-3-acetate has been investigated for its direct biological activity. Recent in vitro studies have shown that this compound exhibits moderate inhibitory effects against certain bacterial strains, raising the possibility of its use in antimicrobial drug development. Furthermore, its fluorinated structure has been linked to enhanced metabolic stability and bioavailability, which are critical factors in the design of modern pharmaceuticals. These findings underscore the compound's potential as a scaffold for the development of new therapeutic agents with improved pharmacokinetic properties.

The mechanistic studies of Ethyl 2-(difluoromethyl)-4-fluoro-5-nitropyridine-3-acetate have also revealed interesting insights into its mode of action. Advanced computational modeling and X-ray crystallography have been employed to elucidate the interactions between this compound and its biological targets. These studies have identified key binding motifs and structural determinants that contribute to its activity, providing a foundation for rational drug design. Such detailed understanding is essential for the optimization of this compound and its derivatives, ensuring their efficacy and safety in potential clinical applications.

Looking ahead, the continued exploration of Ethyl 2-(difluoromethyl)-4-fluoro-5-nitropyridine-3-acetate is expected to yield further breakthroughs in medicinal chemistry. Ongoing research is focused on expanding its synthetic applications, refining its biological activity, and addressing any challenges related to its scalability and toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these findings into tangible therapeutic solutions. As the field progresses, this compound may emerge as a cornerstone in the development of next-generation drugs targeting a wide range of diseases.